2-(2-Fluorophenyl)-5-nitropyridine
Cat. No. B8352012
M. Wt: 218.18 g/mol
InChI Key: MVTLTVUKFSWZOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08188291B2
Procedure details
50 mg of 10% palladium on carbon were added to a solution of 3.2 g (14.66 mmol) of 2-(2-fluoro-phenyl)-5-nitro-pyridine in 250 ml of ethanol, and the reaction mixture was hydrogenated at atmospheric pressure for 3 h. After filtration, the solution was evaporated. Yield: 2.5 g.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[CH:13]=[CH:12][C:11]([N+:14]([O-])=O)=[CH:10][N:9]=1>[Pd].C(O)C>[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[N:9]=[CH:10][C:11]([NH2:14])=[CH:12][CH:13]=1
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Inputs
Step One
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Name
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Quantity
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3.2 g
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Type
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reactant
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Smiles
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FC1=C(C=CC=C1)C1=NC=C(C=C1)[N+](=O)[O-]
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Name
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Quantity
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50 mg
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Type
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catalyst
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Smiles
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[Pd]
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Name
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Quantity
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250 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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After filtration
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CUSTOM
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Type
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CUSTOM
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Details
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the solution was evaporated
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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Smiles
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FC1=C(C=CC=C1)C1=CC=C(C=N1)N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
